Cas no 898780-42-2 ((2,4-dimethoxyphenyl)-pyridin-2-ylmethanone)

• Product Name: (2,4-dimethoxyphenyl)-pyridin-2-ylmethanone
• CAS No: 898780-42-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD07699273
• CID: 1946875
• PubChem ID: 24723588
• Update Time: 2025-06-12

(2,4-dimethoxyphenyl)-pyridin-2-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethoxyphenyl)-pyridin-2-ylmethanone
• 2-(2,4-DIMETHOXYBENZOYL)PYRIDINE
• CTK5G5901
• AG-H-66039
• KB-220545
• 2,6-DIMETHOXY-PHENYLAMINE
• (2,4-Dimethoxyphenyl)(pyridin-2-yl)methanone
• AKOS012097323
• DTXSID60642026
• MFCD07699273
• 898780-42-2

• MDL： MFCD07699273
• Inchi： 1S/C14H13NO3/c1-17-10-6-7-11(13(9-10)18-2)14(16)12-5-3-4-8-15-12/h3-9H,1-2H3
• InChI Key： AGQJUAXUYVZJQQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=CC=CN=1)=O)OC

Computed Properties

• Exact Mass: 243.09000
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 2.32980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2,4-dimethoxyphenyl)-pyridin-2-ylmethanone

Introduction to (2,4-Dimethoxyphenyl)-Pyridin-2-ylmethanone (CAS No. 898780-42-2)

(2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone, also known by its CAS number 898780-42-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a dimethoxyphenyl group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of (2,4-dimethoxyphenyl)-pyridin-2-ylmethanone is C₁₅H₁₅NO₃, and its molecular weight is approximately 261.3 g/mol. The compound's structure consists of a pyridine ring attached to a benzene ring via a ketone group, with two methoxy groups substituting the benzene ring at the 2 and 4 positions. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, which have been extensively studied in recent years.

In the context of medicinal chemistry, (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone has been investigated for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological pathways. Recent studies have shown that this compound can interact with specific receptors and enzymes, leading to potential benefits in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone has also been explored for its anti-inflammatory and neuroprotective effects. A study conducted by researchers at the University of California demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has shown promise in protecting neurons from oxidative stress and neurodegenerative conditions such as Alzheimer's disease.

The pharmacokinetic properties of (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone have also been evaluated to assess its suitability for drug development. Studies have indicated that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicity studies have shown that it has a low toxicity profile at therapeutic doses, making it a promising candidate for further clinical evaluation.

In the realm of drug discovery, (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone has been used as a lead compound for structure-activity relationship (SAR) studies. By modifying various functional groups on the molecule, researchers have been able to optimize its biological activity and pharmacological properties. For example, substituting different groups on the pyridine ring or altering the position of the methoxy groups on the benzene ring has led to derivatives with enhanced potency and selectivity.

The synthesis of (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone is well-documented in the literature and can be achieved through several synthetic routes. One common method involves the reaction of 2,4-dimethoxybenzoyl chloride with pyridine in the presence of a suitable base. This reaction typically yields high purity products with good yields, making it an accessible compound for both academic and industrial research.

In conclusion, (2,4-Dimethoxyphenyl)-pyridin-2-ylmethanone (CAS No. 898780-42-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.